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Compound of Interest

Compound Name: Butopyronoxyl!

Cat. No.: B165914

For researchers, scientists, and drug development professionals, ensuring the safe and
environmentally responsible disposal of chemical waste is paramount. This guide provides
essential, step-by-step procedures for the proper disposal of Butopyronoxyl, a common insect
repellent, to ensure the safety of laboratory personnel and the protection of our environment.

Butopyronoxyl, while effective for its intended purpose, requires careful handling and disposal
due to its potential environmental impact. Adherence to proper disposal protocols is not only a
matter of regulatory compliance but also a core component of responsible laboratory practice.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
for Butopyronoxyl. Always wear appropriate Personal Protective Equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat. Work in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of any vapors.

In case of a spill:

o Containment: Immediately contain the spill using an inert absorbent material such as sand,
vermiculite, or commercial sorbent pads.

o Collection: Carefully sweep or scoop the absorbed material into a designated, labeled, and
sealable hazardous waste container.
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» Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials must also be disposed of as hazardous waste.

o Ventilation: Ensure the area is well-ventilated to disperse any residual vapors.

Step-by-Step Disposal Procedure for Butopyronoxyl

The primary principle for the disposal of Butopyronoxyl is to treat it as hazardous chemical
waste. Under no circumstances should it be poured down the drain or disposed of in regular
trash.

e \Waste Collection:

o Collect all waste Butopyronoxyl, including unused product, contaminated materials from
spills, and reaction byproducts, in a clearly labeled, leak-proof container.

o The container must be compatible with Butopyronoxyl and clearly marked as "Hazardous
Waste: Butopyronoxyl".

o Empty Container Management:

o Empty Butopyronoxyl containers must be triple-rinsed with a suitable solvent (e.g.,
acetone or ethanol).

o The rinsate from this process is also considered hazardous waste and must be collected
in the designated hazardous waste container.[1][2]

o After triple-rinsing, the container can be managed for recycling or disposal according to
your institution's guidelines for decontaminated chemical containers. Puncturing the
container can prevent reuse.[1]

o Storage Pending Disposal:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
satellite accumulation area.

o Ensure the storage area is away from incompatible materials and sources of ignition.
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» Final Disposal:

o Arrange for the collection of the hazardous waste by a licensed environmental waste
management contractor.[3]

o Provide the contractor with a completed hazardous waste manifest and a copy of the
Butopyronoxyl Safety Data Sheet.

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific procedures and to schedule a waste pickup.

Quantitative Data Summary

While specific quantitative limits for Butopyronoxyl disposal are determined by local
regulations, the following table summarizes key physical and chemical properties relevant to its
handling and disposal.

Property Value

Chemical Formula C12H1804

Molar Mass 226.27 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 165-175 °C

Flash Point >110 °C

Solubility in Water Insoluble

Butopyronoxyl Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Butopyronoxyl.
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Start: Butopyronoxyl Waste Generated

Is it a spill?

1. Contain with inert absorbent No

2. Collect in hazardous waste container Is it an empty container?

3. Decontaminate spill area

Collect in labeled hazardous waste container 1. Triple-rinse with solvent

Store in designated satellite accumulation area 2. Collect rinsate as hazardous waste

Contact Environmental Health & Safety (EHS)

3. Manage container for recycling/disposal

Arrange for pickup by licensed contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Butopyronoxyl waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of Butopyronoxyl, thereby minimizing risks to personnel and the environment. Always
prioritize safety and consult your institution's specific guidelines for chemical waste
management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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